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Compound of Interest

Compound Name: 2-Methoxy-4-propylphenol-d3

Cat. No.: B12362684 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Methoxy-4-propylphenol-d3

Introduction
2-Methoxy-4-propylphenol-d3 is the deuterated form of 2-Methoxy-4-propylphenol, a naturally

occurring phenolic compound found in various plants and essential oils. It sees use in the flavor

and fragrance industry and serves as a valuable tool in research and drug development,

particularly as an internal standard for analytical studies and in investigations of metabolic

pathways. The introduction of deuterium atoms provides a distinct mass signature, facilitating

its use in mass spectrometry-based applications. This guide provides a comprehensive

overview of the safety and handling procedures for 2-Methoxy-4-propylphenol-d3, intended

for researchers, scientists, and professionals in drug development. While a specific Safety Data

Sheet (SDS) for the deuterated form is not readily available, the safety profile is expected to be

analogous to its non-deuterated counterpart, 2-Methoxy-4-propylphenol.

Core Tenets of Safe Handling
Safe handling of 2-Methoxy-4-propylphenol-d3 is predicated on a thorough understanding of

its potential hazards and the implementation of appropriate control measures. The primary

routes of exposure are inhalation, skin contact, and eye contact. The non-deuterated form is

classified as a skin irritant, a potential skin sensitizer, and can cause serious eye damage and

respiratory irritation. Therefore, adherence to stringent safety protocols is paramount.

I. Hazard Identification and Classification
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Based on the available data for 2-Methoxy-4-propylphenol, the deuterated compound should

be handled as a substance with the following hazard classifications:

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 1

Skin Sensitization: Category 1B

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Hazard Statements (H-phrases):

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

II. Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of 2-Methoxy-4-
propylphenol-d3 is essential for its safe handling and storage. The data presented below is for

the non-deuterated form and is expected to be very similar for the deuterated analogue.
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Property Value

Appearance Colorless to pale yellow liquid[1]

Molecular Formula C₁₀H₁₁D₃O₂

Molecular Weight 169.24 g/mol

Boiling Point 125-126 °C at 14 mmHg

Density 1.038 g/mL at 25 °C

Refractive Index 1.522 (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Solubility
Slightly soluble in water; soluble in organic

solvents.

III. Safe Handling and Experimental Protocols
Engineering Controls

Ventilation: All work with 2-Methoxy-4-propylphenol-d3 should be conducted in a well-

ventilated laboratory. A chemical fume hood is required when handling open containers,

preparing solutions, or performing any operation that could generate aerosols or vapors.

Personal Protective Equipment (PPE)
A critical aspect of safe handling is the consistent and correct use of Personal Protective

Equipment.
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PPE Type Specification

Eye and Face Protection Chemical safety goggles and a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.[2]

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge may be required for high-

concentration work or in case of ventilation

failure.

General Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Use only in a well-ventilated area.

Experimental Workflow: Preparation of a Standard
Solution
The following is a generalized protocol for the preparation of a standard solution of 2-Methoxy-
4-propylphenol-d3 for use in an analytical experiment.
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Preparation

Dissolution Dilution Storage

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a certified
chemical fume hood

Safety First
Accurately weigh

2-Methoxy-4-propylphenol-d3

Add solvent to the
weighed compound

Select appropriate
solvent (e.g., Methanol)

Vortex or sonicate
to ensure complete dissolution

Transfer stock solution
to a volumetric flask

Stock Solution Add solvent to the mark Invert to homogenize Label the solution clearlyFinal Solution Store in a cool, dark,
and well-ventilated area

Click to download full resolution via product page

Caption: Workflow for preparing a standard solution.

IV. Biological Activity and Signaling Pathways
2-Methoxy-4-propylphenol has been reported to exhibit biological activity, including acting as an

inhibitor of carbonic anhydrases and possessing antioxidant properties.

Carbonic Anhydrase Inhibition
Carbonic anhydrases are a family of enzymes that catalyze the rapid interconversion of carbon

dioxide and water to bicarbonate and protons. Inhibition of these enzymes has therapeutic

potential in various conditions. The interaction of 2-Methoxy-4-propylphenol with carbonic

anhydrase can be depicted as a simplified signaling pathway.
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Caption: Inhibition of Carbonic Anhydrase.

V. Storage and Disposal
Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Keep containers tightly sealed to prevent moisture absorption and contamination.

Protect from light.

Disposal
Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Contaminated packaging should be treated as hazardous waste.
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VI. First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[3]

In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops and persists.[3]

In case of inhalation: Remove from exposure and move to fresh air immediately. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical

attention.[3]

In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention immediately.[3]

Conclusion
While 2-Methoxy-4-propylphenol-d3 is a valuable tool in research and development, its

potential hazards necessitate careful and informed handling. By adhering to the guidelines

outlined in this technical guide, researchers and scientists can minimize risks and ensure a

safe laboratory environment. A thorough understanding of the compound's properties, the

consistent use of appropriate personal protective equipment, and the implementation of proper

engineering controls are the cornerstones of safe practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methoxy-4-propylphenol-d3 safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362684#2-methoxy-4-propylphenol-d3-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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